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Compound of Interest

Compound Name: 2-Hydroxy-2-methylhexanoic acid

CAS No.: 70908-63-3

Cat. No.: B3151312

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Hydroxy-2-methylhexanoic acid, a

significant chiral building block in organic synthesis. This document outlines its chemical

identity, physicochemical properties, a detailed experimental protocol for its stereoselective

synthesis, and its established applications.

Chemical Identity and Properties
2-Hydroxy-2-methylhexanoic acid is a carboxylic acid containing both a hydroxyl and a

methyl group on the alpha-carbon. Its chemical structure and key identifiers are crucial for

researchers in synthesis and drug development.
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Property Value Source

CAS Number 70908-63-3 [1][2][3]

Molecular Formula C7H14O3 [3]

Molecular Weight 146.18 g/mol [1][3]

IUPAC Name
2-hydroxy-2-methylhexanoic

acid
[3]

InChI Key
HNQAXDPWMQIKEE-

UHFFFAOYSA-N
[1][3]

SMILES CCCCC(C)(C(=O)O)O [3]

Stereoselective Synthesis of (+)-S-2-Hydroxy-2-
methylhexanoic Acid
The (+)S-enantiomer of 2-hydroxy-2-methylhexanoic acid is a valuable intermediate in the

synthesis of prostaglandin analogs.[4][5] A well-documented method for its preparation involves

an asymmetric halolactonization reaction using L-proline as a chiral auxiliary.[4][5]

Experimental Protocol: Asymmetric Halolactonization
This protocol outlines a four-step process for the synthesis of (+)-S-2-hydroxy-2-
methylhexanoic acid.

Step 1: Amide Formation

In a suitable reaction vessel, dissolve 2-methylene-hexanoyl chloride in an appropriate

solvent.

Add L-proline to the solution in the presence of a base, such as sodium hydroxide.[4]

Stir the reaction mixture to facilitate the formation of the N-(2-Methylene-hexanoyl)-L-proline

amide intermediate.

Step 2: Bromolactonization
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To the amide formed in the previous step, add N-bromosuccinimide (NBS) in an aprotic polar

solvent like dimethylformamide.[4]

This induces an asymmetric bromolactonization, resulting in the formation of a bicyclic

bromolactone. The chiral environment provided by the L-proline auxiliary directs the

stereoselective addition of bromine.

Step 3: Dehalogenation

The bromolactone is then dehalogenated using tri-n-butyltin hydride in methylene chloride.[4]

This step removes the bromine atom and leads to the formation of an oxazine intermediate.

Step 4: Hydrolysis

Finally, the oxazine intermediate is hydrolyzed with concentrated hydrobromic acid.[4]

This hydrolysis step cleaves the chiral auxiliary and yields the final product, (+)-S-2-
hydroxy-2-methylhexanoic acid.

Synthesis Workflow
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Caption: Asymmetric synthesis of (+)-S-2-hydroxy-2-methylhexanoic acid.
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Spectroscopic Characterization
Spectroscopic methods are essential for the structural elucidation and purity assessment of 2-
Hydroxy-2-methylhexanoic acid.

Technique Expected Observations

¹H NMR Spectroscopy

The spectrum would show characteristic signals

for the protons of the methyl and methylene

groups in the hexanoic acid chain. The hydroxyl

and carboxylic acid protons would appear as

distinct, often broad, signals that can be

confirmed by D₂O exchange.

¹³C NMR Spectroscopy

Each unique carbon atom in the molecule will

produce a distinct signal. The carbonyl carbon

of the carboxylic acid is expected to have a

significant downfield chemical shift compared to

the aliphatic carbons.

Infrared (IR) Spectroscopy

The IR spectrum would exhibit a broad

absorption band corresponding to the O-H

stretching of the carboxylic acid and alcohol,

and a sharp, strong absorption for the C=O

stretching of the carboxylic acid.

Mass Spectrometry (MS)

The mass spectrum would show the molecular

ion peak and characteristic fragmentation

patterns that can be used to confirm the

molecular weight and structure of the

compound.

Biological and Chemical Significance
The primary significance of 2-Hydroxy-2-methylhexanoic acid, particularly its (+)S-

enantiomer, lies in its role as a key stereospecific intermediate in the synthesis of complex

organic molecules.[4][5]
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Prostaglandin Analog Synthesis: It is a crucial building block for the synthesis of certain

prostaglandin analogs, which are physiologically active lipid compounds with diverse

hormone-like effects.[4][5]

Chiral Precursor: The availability of this optically pure compound is essential for achieving

the desired stereochemistry in the final complex target molecules.

While its application in organic synthesis is well-established, preliminary research suggests

other potential areas of investigation, including possible antioxidant properties and a role in

insect immune responses, though these are less developed fields of study.

Safety and Handling
Based on GHS classifications, 2-Hydroxy-2-methylhexanoic acid is considered to cause skin

irritation, serious eye damage, and may cause respiratory irritation.[3] Appropriate personal

protective equipment, including gloves, safety glasses, and a lab coat, should be worn when

handling this compound. All work should be conducted in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3151312/docs#a-comprehensive-technical-guide-to-
2-hydroxy-2-methylhexanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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